5-(2,6-Dioxopiperidin-3-ylidene)pentanal

• CAS No.: 138480-36-1
• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: 5-(2,6-dioxopiperidin-3-ylidene)pentanal
• InChI: InChI=1S/C10H13NO3/c12-7-3-1-2-4-8-5-6-9(13)11-10(8)14/h4,7H,1-3,5-6H2,(H,11,13,14)
• InChI Key: WNBPKNVTCOYHHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(=O)C1=CCCCC=O

Description

5-(2,6-Dioxopiperidin-3-ylidene)pentanal is an aldehyde derivative featuring a conjugated dioxopiperidinylidene moiety. The compound’s structure combines a five-carbon aldehyde chain (pentanal) with a 2,6-dioxopiperidin-3-ylidene group, a cyclic ketone-imine system. The dioxopiperidine core is known for its role in pharmaceuticals and as a scaffold in bioactive molecules, suggesting possible applications in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2,6-Dioxopiperidin-3-ylidene)pentanal typically involves the reaction of piperidine derivatives with aldehydes under controlled conditions. One common method involves the use of a piperidine derivative and an aldehyde in the presence of a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of 5-(2,6-Dioxopiperidin-3-ylidene)pentanal may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the compound .

Chemical Reactions Analysis

Types of Reactions

5-(2,6-Dioxopiperidin-3-ylidene)pentanal can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The compound can be reduced to form alcohols.

Substitution: The piperidine ring can undergo substitution reactions with various reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens and nucleophiles can be used under appropriate conditions.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

5-(2,6-Dioxopiperidin-3-ylidene)pentanal has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential role in modulating biological pathways.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 5-(2,6-Dioxopiperidin-3-ylidene)pentanal involves its interaction with specific molecular targets and pathways. It may act by modulating the activity of enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Similar Compounds

The comparison focuses on structural analogs and functional derivatives of pentanal, emphasizing substituent effects on physicochemical, environmental, and toxicological properties. Key compounds include:

Pentanal (Parent Compound)

• Molecular Formula : C₅H₁₀O
• Substituent: None (simple aldehyde).
• Properties: High vapor pressure (evaporates readily) and low adsorption coefficient . Readily biodegradable, with a photodegradation half-life of ~13.5 hours in the atmosphere . Moderate ecotoxicity: Fish LD₅₀ (fathead minnow) = 12.4 mg/L . Irritant to skin, eyes, and respiratory systems; severe eye irritation observed in rabbits .
• Applications : Used in flavoring agents, perfumery, and industrial solvents .

5-(Hexahydro-2-oxo-1H-thioieno[3,4-d]imidazol-6-yl)pentanal (BTI)

• Molecular Formula : C₁₀H₁₆N₂O₂S
• Substituent: Thioienoimidazolone ring (sulfur-containing heterocycle).
• Properties: The sulfur atom and fused bicyclic structure likely increase molecular stability and reduce biodegradability compared to pentanal (data inferred from structural analogs) .

5-(2,6-Dioxopiperidin-3-ylidene)pentanal

• Molecular Formula: C₁₀H₁₃NO₃ (inferred).
• Substituent : 2,6-Dioxopiperidin-3-ylidene (electron-deficient cyclic ketone-imine).
• Properties :
  • Predicted Physicochemical Behavior :
• Lower vapor pressure than pentanal due to increased molecular weight and polarity.
• Enhanced photostability compared to pentanal, as the conjugated system may absorb UV light. Reactivity: The α,β-unsaturated ketone-imine system likely participates in Michael additions or cycloadditions, useful in synthetic chemistry. Toxicity: Expected to retain aldehyde-related irritation risks; the dioxopiperidine moiety may introduce neurotoxic or genotoxic effects (based on piperidine derivatives). Environmental Fate: Reduced biodegradability compared to pentanal due to steric hindrance from the cyclic substituent.

Key Research Findings

• Toxicity Trends : Aldehyde derivatives with bulky substituents may retain irritant properties but exhibit delayed metabolic clearance, raising concerns about chronic exposure .
• Synthetic Utility: The conjugated system in 5-(2,6-Dioxopiperidin-3-ylidene)pentanal offers opportunities for designing novel pharmaceuticals or agrochemicals via selective reactions at the α,β-unsaturated site.